1h-Pyrazolo[4,3-b]pyridine-5-carboxylic acid,7-chloro-,ethyl ester

• Molecular Formula: C9H8ClN3O2
• Molecular Weight: 225.63 g/mol
• IUPAC Name: ethyl 7-chloro-1H-pyrazolo[4,3-b]pyridine-5-carboxylate
• InChI: InChI=1S/C9H8ClN3O2/c1-2-15-9(14)6-3-5(10)8-7(12-6)4-11-13-8/h3-4H,2H2,1H3,(H,11,13)
• InChI Key: KVJFDYWMBSIZCL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NC2=C(C(=C1)Cl)NN=C2

Description

1h-Pyrazolo[4,3-b]pyridine-5-carboxylic acid,7-chloro-,ethyl ester is a useful research compound. Its molecular formula is C9H8ClN3O2 and its molecular weight is 225.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl 4,7-dihydro-7-oxo-1H-pyrazolo[4,3-b]pyridine-5-carboxylate (5.0 g, 24 mmol) was heated under reflux in phosphoryl chloride (50 ml) for 25 min. Excess reagent was removed in vacuo and the residue was treated with water to give a yellow solid. After neutralisation with 10% sodium hydroxide solution, the solid was collected and dried to give the title compound (4.48 g, 83%), m.p. 276°-279° C. after recrystallisation from ethyl acetate.